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Compound of Interest

Compound Name: 2-Bromo-3,5-dichloropyridine

Cat. No.: B080469

An In-depth Technical Guide to the Safety, Handling, and Hazards of 2-Bromo-3,5-
dichloropyridine

This document provides a comprehensive technical overview of the safety, handling, and
potential hazards associated with 2-Bromo-3,5-dichloropyridine (CAS No. 14482-51-0). It is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis who may handle this compound. The information compiled is derived from
publicly available safety data sheets and chemical databases.

Chemical and Physical Properties

2-Bromo-3,5-dichloropyridine is a halogenated pyridine derivative used as a key intermediate
in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its physical and chemical
properties are summarized in the table below.
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Property Value Source(s)
CAS Number 14482-51-0 [3][4][5]
Molecular Formula CsH2BrCIz2N [3114]
Molecular Weight 226.88 g/mol [3]

White to yellow or brown
Appearance , [4][5]
solid/powder/crystal

Melting Point 41.0to0 45.0 °C
XLogP3 3.2 [3]
] Not applicable / No information
Flash Point ) [41[6]
available

Hazard Identification and Classification

2-Bromo-3,5-dichloropyridine is classified as a hazardous substance. The primary hazards
are associated with irritation to the skin, eyes, and respiratory system.[3][7][8] Inconsistent

signal words ("Warning" and "Danger") are reported by different suppliers; however, "Warning
is more commonly associated with its GHS classification.[3][4][9]

GHS Hazard Classification
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Hazard Class GHS Code Description
o Harmful or Toxic if
Acute Toxicity, Oral H302 / H301
swallowed[3][4]
Acute Toxicity, Dermal H312 Harmful in contact with skin[3]
Skin Corrosion/Irritation H315 Causes skin irritation[3][7]
) o Causes serious eye irritation[3]
Serious Eye Damage/Irritation H319 7]
Acute Toxicity, Inhalation H332 Harmful if inhaled[3]
Specific Target Organ Toxicity H335 May cause respiratory

(Single Exposure)

irritation[3][7]

Handling and Storage

Proper handling and storage procedures are critical to ensure safety and maintain the

chemical's integrity.

Safe Handling Procedures:

o Ventilation: Always handle in a well-ventilated area, preferably within a certified chemical

fume hood, to minimize inhalation of dust or vapors.[10][11]

o Personal Protective Equipment (PPE): Wear appropriate PPE at all times as detailed in

Section 4.[10]

» Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[10][12]

o Aerosol/Dust Prevention: Avoid the formation and inhalation of dust and aerosols.[10]

o Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or

smoke in areas where the chemical is handled.[6][11]

Storage Conditions:

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3_5-dichloropyridine
https://www.sigmaaldrich.com/US/en/product/aldrich/cds003979
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3_5-dichloropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3_5-dichloropyridine
https://chemical-label.com/en/ghs/print-clp/14482-51-0/2-bromo-3-5-dichloropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3_5-dichloropyridine
https://chemical-label.com/en/ghs/print-clp/14482-51-0/2-bromo-3-5-dichloropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3_5-dichloropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3_5-dichloropyridine
https://chemical-label.com/en/ghs/print-clp/14482-51-0/2-bromo-3-5-dichloropyridine
https://www.echemi.com/sds/2-bromo-3-5-dichloropyridine-pd180521144251.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_5_Dichloropyridine.pdf
https://www.echemi.com/sds/2-bromo-3-5-dichloropyridine-pd180521144251.html
https://www.echemi.com/sds/2-bromo-3-5-dichloropyridine-pd180521144251.html
https://aksci.com/sds/N370_SDS.pdf
https://www.echemi.com/sds/2-bromo-3-5-dichloropyridine-pd180521144251.html
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_5_Dichloropyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Container: Store in a tightly closed, original container in a cool, dry, and well-ventilated place.
[10][11]

e Incompatibilities: Keep away from incompatible substances, particularly strong oxidizing
agents.[6][11]

e Ignition Sources: Keep away from heat, sparks, and open flames.[6]
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Diagram 1: Safe Handling Workflow

1. Preparation
- Work in fume hood

- Verify eyewash/shower access
- Inspect PPE

Proceed with caution

2. Handling
- Wear full PPE
- Avoid dust generation
- Keep container closed

After completion

3. Post-Handling
- Thoroughly wash hands
- Clean work area
- Dispose of contaminated PPE

or unused material

4. Storage
- Tightly sealed container

- Cool, dry, ventilated area
- Away from incompatibles
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Diagram 2: Emergency Response Protocol

Incident Occurs
(Spill or Exposure)

Spill / Release

Contain Spill
Evacuate & Ventilate
Remove Ignition Sources

Cleanup
Use appropriate tools
Collect in sealed container

Personnel Exposure

Administer First Aid
- Move to fresh air
- Flush skin/eyes
- Follow specific protocol

Seek Immediate
Medical Attention
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Diagram 3: Experimental Workflow for Synthesis

Reagent Preparation

3,5-dichloropyridin-2-amine
in 40% HBr(aq)

Reaction Steps

Cool to -20°C

Add Brz (dropwise)
Stir 2h @ -20°C

Add NaNO2(aq)
@ -20°C

Warm to Room Temp
Stir 2h

Workup & Isolation

Cool to 0°C

Adjust pH to ~12
with NaOH(aq)

Extract with Ether

Wash, Dry, and
Concentrate

Isolate Product:
2-Bromo-3,5-dichloropyridine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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